3-Amino-4-(4-hydroxyphenyl)butyric Acid
Overview
Description
“3-Amino-4-(4-hydroxyphenyl)butyric Acid” is a chemical compound with the molecular formula C10H13NO3 . It is also known as “Benzenebutanoic acid, β-amino-4-hydroxy-” and "3-amino-4-(4-hydroxyphenyl)butanoic acid" .
Molecular Structure Analysis
The molecular structure of “3-Amino-4-(4-hydroxyphenyl)butyric Acid” includes an amino group (-NH2), a carboxyl group (-COOH), and a side chain or R group, which are all attached to the alpha carbon (the one directly bonded to the carboxyl functional group) .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Amino-4-(4-hydroxyphenyl)butyric Acid” include a molecular weight of 195.22 . The compound appears as a white to yellow solid .Scientific Research Applications
Antimicrobial Applications
3-Amino-4-(4-hydroxyphenyl)butyric Acid derivatives have been synthesized and studied for their potential as antimicrobial agents . These derivatives have shown promising antimicrobial activity against ESKAPE group pathogens and drug-resistant fungal strains, including Candida auris . The study underscores the potential of amino acid derivatives bearing a 4-hydroxyphenyl core in the development of novel antimicrobial compounds .
Drug Development
The compound is being studied for its potential in drug development, particularly in the creation of novel compounds targeting drug-resistant microbial strains . The derivatives of 3-Amino-4-(4-hydroxyphenyl)butyric Acid have demonstrated structure-dependent antimicrobial activity, which could be crucial in the development of new drugs .
Plant Immune Resistance Inducer
2-amino-3-(4-hydroxyphenyl)butyric acid, a similar compound, has been used as a natural active substance to develop a plant immune resistance inducer . This can improve the resistance of plants to biotic stress and abiotic stress, effectively preventing infection of fungi, viruses, and bacteria on plants and reducing pathogenic levels . Moreover, the tolerance capability of plants to high-temperature, low-temperature, drought, and salt stress can be remarkably improved .
Organic Chemistry Research
3-Amino-4-(4-hydroxyphenyl)butyric Acid is used in organic chemistry research, particularly in the synthesis of new organic compounds . The compound’s unique structure makes it a valuable component in the creation of new molecules for various applications .
Biological Interest
The compound is of significant biological interest and is included in the Chemical Entities of Biological Interest (ChEBI) database . This suggests that it may have potential applications in biological research and the development of new biological entities .
Crystal Structure Research
The compound and its derivatives are also used in crystal structure research . Understanding the crystal structure of these compounds can provide valuable insights into their properties and potential applications .
properties
IUPAC Name |
3-amino-4-(4-hydroxyphenyl)butanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c11-8(6-10(13)14)5-7-1-3-9(12)4-2-7/h1-4,8,12H,5-6,11H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUNPIAMEJXBAFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(CC(=O)O)N)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-(4-hydroxyphenyl)butyric Acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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